Cas no 2097973-48-1 (3-Chloro-1-[4-(thian-4-yl)piperazin-1-yl]propan-1-one)

• Product Name: 3-Chloro-1-[4-(thian-4-yl)piperazin-1-yl]propan-1-one
• CAS No: 2097973-48-1
• MF: C₁₂H₂₁ClN₂OS
• MW: 276.825940847397
• CID: 5723985
• PubChem ID: 122238845
• Update Time: 2025-05-23

3-Chloro-1-[4-(thian-4-yl)piperazin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-[4-(thian-4-yl)piperazin-1-yl]propan-1-one
• F1908-1206
• 2097973-48-1
• AKOS040795900
• 3-Chloro-1-[4-(thian-4-yl)piperazin-1-yl]propan-1-one

• Inchi： 1S/C12H21ClN2OS/c13-4-1-12(16)15-7-5-14(6-8-15)11-2-9-17-10-3-11/h11H,1-10H2
• InChI Key： CGHVFRLJPRDHMB-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCN(CC1)C1CCSCC1)=O

Computed Properties

• Exact Mass: 276.1063122g/mol
• Monoisotopic Mass: 276.1063122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.8Ų

Additional information on 3-Chloro-1-[4-(thian-4-yl)piperazin-1-yl]propan-1-one

3-Chloro-1-[4-(thian-4-yl)piperazin-1-yl]propan-1-one: A Comprehensive Overview

3-Chloro-1-[4-(thian-4-yl)piperazin-1-yl]propan-1-one, also known by its CAS number 2097973-48-1, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, characterized by the presence of nitrogen and sulfur atoms in its molecular framework. The molecule consists of a piperazine ring, a thiane (or thiirane) ring, and a ketone group, with a chlorine atom attached at the third position of the propane chain. Its structure is highly versatile, making it a promising candidate for various applications in drug discovery and development.

The synthesis of 3-Chloro-1-[4-(thian-4-yl)piperazin-1-yl]propan-1-one involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and ketone formations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. The compound's stability under various conditions has been extensively studied, revealing its resistance to hydrolysis and oxidation, which are critical properties for potential therapeutic agents.

One of the most intriguing aspects of this compound is its pharmacological activity. Studies have shown that 3-Chloro-substituted derivatives exhibit potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that the compound could be a lead molecule for developing treatments for Alzheimer's disease and other cognitive disorders. Furthermore, preclinical studies have demonstrated that the compound crosses the blood-brain barrier efficiently, enhancing its potential as a central nervous system (CNS) drug.

In addition to its enzymatic inhibitory properties, 3-Chloro-containing compounds have been explored for their anti-inflammatory and antioxidant activities. Research indicates that the thiane ring plays a crucial role in modulating these activities, possibly through interactions with cellular signaling pathways such as NF-kB and MAPK. These properties make the compound a valuable tool in investigating inflammatory diseases like arthritis and cardiovascular conditions.

The structural flexibility of 3-Chloro-N-substituted piperazine derivatives has also led to their exploration in peptide-based drug design. By incorporating this moiety into peptide backbones, researchers have developed novel bioactive peptides with enhanced stability and bioavailability. This approach has opened new avenues for peptide therapeutics in oncology and infectious diseases.

Recent advancements in computational chemistry have further elucidated the molecular interactions of this compound with biological targets. Molecular docking studies have revealed key residues in target proteins that are critical for binding affinity, providing insights into structure-based drug design strategies. These computational tools are now being integrated with experimental techniques to accelerate drug discovery efforts involving this compound.

In conclusion, CAS 2097973-based compounds represent a promising class of molecules with diverse biological activities and therapeutic potential. Their unique chemical structure, combined with recent research breakthroughs, positions them as valuable candidates in the development of novel drugs targeting neurodegenerative diseases, inflammation, and beyond. Continued research into their mechanisms of action and optimization of their pharmacokinetic properties will undoubtedly pave the way for their clinical application in the near future.